Cas no 52617-71-7 (4-Chloro-2-methyl-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine)

• Product Name: 4-Chloro-2-methyl-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine
• CAS No: 52617-71-7
• MF: C₁₃H₁₀ClN₃
• MW: 243.691601276398
• CID: 1083321
• PubChem ID: 10728948
• Update Time: 2025-04-20

4-Chloro-2-methyl-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methyl-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine
• 4-chloro-2-methyl-6-phenylpyrrolo[3,2-d]pyrimidine
• 2-methyl-4-chloro-6-phenylpyrrolo[3,2-d]pyrimidine
• 2-methyl-4-chloro-6-phenylpyrrolo[3,2--d]pyrimidine
• CS-0078978
• DB-024594
• 2-methyl-4-chloro-6-phenyl pyrrolo[3,2-d]pyrimidine
• 4-chloro-2-methyl-6-phenyl-pyrrolo[3,2-d]pyrimidine
• Oprea1_051948
• 4-chloro-2-methyl-6-phenylpyrrolo-[3,2-d]pyrimidine
• 2-methyl-4-chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine
• UOTKBELYNLHDJQ-UHFFFAOYSA-N
• VUPUFJJKPBOWEJ-UHFFFAOYSA-N
• SCHEMBL5774543
• SCHEMBL5772401
• 52617-71-7

• Inchi： 1S/C13H10ClN3/c1-8-15-11-7-10(9-5-3-2-4-6-9)17-12(11)13(14)16-8/h2-7,17H,1H3
• InChI Key： VUPUFJJKPBOWEJ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=C(C3C=CC=CC=3)N2)N=C(C)N=1

Computed Properties

• Exact Mass: 243.0565
• Monoisotopic Mass: 243.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57